Cas no 1796969-44-2 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1796969-44-2
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5405347
• Update Time: 2025-06-25

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carboxamide, N-[[1-(2-benzoxazolyl)-4-piperidinyl]methyl]-4-oxo-
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C23H21N3O4/c27-18-13-21(29-19-7-3-1-5-16(18)19)22(28)24-14-15-9-11-26(12-10-15)23-25-17-6-2-4-8-20(17)30-23/h1-8,13,15H,9-12,14H2,(H,24,28)
• InChI Key： CKDOZKNHWWEAOB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3=NC4=CC=CC=C4O3)CC2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 403.153
• Monoisotopic Mass: 403.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide

Introduction to N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide (CAS No. 1796969-44-2)

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-oxo-4H-chromene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1796969-44-2, represents a fusion of chromene and piperidine moieties, linked through a benzoxazole bridge. The structural features of this molecule make it a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel therapeutic agents.

The chromene core of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-4-oxo-4H-chromene-2-carboxamide is well-documented for its bioactivity and potential applications in various diseases. Chromenes are heterocyclic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The presence of the 4-hydroxy group in the chromene ring enhances its reactivity and interaction with biological targets, making it an attractive scaffold for drug design.

The piperidine moiety in this compound contributes to its pharmacological profile by providing a flexible and lipophilic structure. Piperidines are commonly found in many pharmacologically active molecules due to their ability to interact with biological receptors and enzymes. The specific substitution pattern in N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-4-oxo-4H-chromene-2-carboxamide, particularly the 1-(1,3-benzoxazol-2-yl) group, adds an additional layer of complexity and potential bioactivity. Benzoxazole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-4 oxo -4H-chromene -2-carboxamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in disease pathways such as kinases and proteases. The benzoxazole-piperidine-chromene scaffold presents a unique opportunity to develop molecules with enhanced selectivity and reduced side effects.

In vitro studies have begun to explore the potential of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl)methyl]-4 oxo -4H-chromene -2-carboxamide as a lead compound for drug development. Initial results indicate that the compound demonstrates promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has shown inhibitory effects on inflammatory pathways, making it a candidate for therapeutic applications in chronic inflammatory diseases.

The synthesis of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl)methyl]-4 oxo -4H-chromene -2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzoxazole group into the piperidine scaffold necessitates careful consideration to ensure optimal yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

The pharmacokinetic properties of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl)methyl]-4 oxo -4H-chromene -2-carboxamide are also under investigation to assess its potential as a drug candidate. Parameters such as solubility, stability, bioavailability, and metabolic pathways are critical factors that determine the compound's suitability for clinical use. Preliminary data suggest that the compound exhibits reasonable solubility and stability under physiological conditions, which bodes well for further development.

The future direction of research on N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl)methyl]-4 oxo -4H-chromene -2-carboxamide includes further optimization of its chemical structure to enhance its bioactivity and pharmacokinetic properties. Additionally, preclinical studies are planned to evaluate its safety profile and efficacy in animal models. These studies will provide valuable insights into the potential therapeutic applications of this compound.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will accelerate the development process for N-{[1-(1,3-benzoxazol -2 yl)piperidin 40 ylmethyl]-40x0 40chromene 22carboxamide}. HTS allows for rapid testing of large libraries of compounds against biological targets, while SBDD leverages computational methods to design molecules with high affinity for specific binding sites. These approaches will be instrumental in identifying derivatives of this compound with improved therapeutic potential.

In conclusion, N-{[1-(13-Benzox azol 22 yl)piper idin 40 ylmethyl]-40x0 40chromene 22carbox amide (CAS No. 17969694452) is a structurally complex and bioactive molecule with significant potential in pharmaceutical research. Its unique combination of chromene and piperidine moieties linked by a benzoxazole bridge positions it as a promising lead compound for further development. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and translate these findings into clinical applications.